(S)-1-N-Cbz-2-chloromethyl-pyrrolidine

• IUPAC Name: benzyl (2S)-2-(chloromethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H16ClNO2/c14-9-12-7-4-8-15(12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2/t12-/m0/s1
• InChI Key: GWLBVPAKNFVYLA-LBPRGKRZSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)CCl
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)OCC2=CC=CC=C2)CCl
• Molecular Formula: C13H16ClNO2
• DSSTOX Substance ID: DTXSID60558193
• Molecular Weight: 253.72 g/mol
• CAS RN: 61350-66-1

Description

(S)-1-N-Cbz-2-chloromethyl-pyrrolidine, also known as S-Cbz-Cl-Pyr, is an organic compound of the pyrrolidine family. It is a versatile reagent used in organic synthesis and has been studied extensively for its potential applications in scientific research.

Scientific Research Applications

Pyrrolidine Chemistry and Synthesis

Pyrrolidines are significant in various applications due to their biological effects and utility in medicine, industry (e.g., dyes, agrochemical substances). A study focused on the synthesis of pyrrolidines through [3+2] cycloaddition, highlighting their potential in modern science and industrial applications (Żmigrodzka et al., 2022).

Chiral Pyrrolidine Derivatives Synthesis

Chiral pyrrolidine derivatives, containing a β-amino acid moiety, were synthesized using stereospecific methods. This process involved utilizing natural terpenes like (+)-α-pinene, indicating the scope of pyrrolidine derivatives in creating complex chiral compounds (Vega‐Peñaloza et al., 2013).

Crystal Structure Analysis

The study of (S)-N-(2-Hydroxyphenyl)pyrrolidine-2-carboxamide synthesized from Cbz-l-proline revealed insights into the crystal structure and the formation of a 1-dimensional network through hydrogen bonds, which is crucial for understanding the molecular architecture of such compounds (Chen et al., 2011).

Enantiospecific Synthesis from Carbohydrates

The enantiospecific synthesis of (R)- and (S)-proline from carbohydrates, followed by conversion to N-Cbz derivatives, demonstrates a unique approach to creating pyrrolidine derivatives from bio-based sources (Mazzini et al., 1998).

Combinatorial Chemistry in Solution

A novel approach in combinatorial chemistry for synthesizing highly substituted pyrrolidines through multicomponent domino reactions was explored, highlighting the versatility of pyrrolidine derivatives in complex chemical syntheses (Tietze et al., 2002).

Asymmetric Synthesis

The development of asymmetric "clip-cycle" synthesis of pyrrolidines and spiropyrrolidines emphasized the significance of these compounds in drug discovery programs. This method allowed the creation of various substituted pyrrolidines with high enantioselectivity, demonstrating their potential in pharmaceutical applications (Maddocks et al., 2020).